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Compound of Interest

Compound Name: Batefenterol

Cat. No.: B1667760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Batefenterol (also known as GSK961081) is a novel bifunctional molecule that exhibits

properties of both a muscarinic receptor antagonist and a β2-adrenoceptor agonist (MABA).[1]

[2][3] It is a subject of research for respiratory conditions like Chronic Obstructive Pulmonary

Disease (COPD).[4] As a single molecule, Batefenterol targets M2 and M3 muscarinic

receptors and activates the β2-adrenoceptor, providing a dual mechanism for bronchodilation.

[1]

Accurate and consistent preparation of Batefenterol stock solutions is critical for obtaining

reproducible results in cell-based assays. This document provides a detailed protocol for the

preparation, storage, and use of Batefenterol solutions in a cell culture setting.

Batefenterol Properties
A summary of the key physicochemical and biological properties of Batefenterol is provided

below.
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Property Value Source

Molecular Formula C₄₀H₄₂ClN₅O₇

Molecular Weight 740.2 g/mol

CAS Number 743461-65-6

Mechanism of Action
Muscarinic Antagonist & β₂-

Adrenoceptor Agonist

Binding Affinity (Ki)
hM2: 1.4 nMhM3: 1.3 nMhβ₂-

AR: 3.7 nM

Functional Activity (EC₅₀)
hβ₂-AR (cAMP stimulation):

0.29 nM

Solubility (Reported)

DMSO: 100 mg/mL (135

mM)DMSO: 0.5 mg/mLDMF: 1

mg/mL

Note: The reported solubility in DMSO varies between suppliers. It is recommended to prepare

a standard 10 mM stock solution, which is well within the higher reported solubility limit.

Protocol: Preparation of 10 mM Batefenterol Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for cell culture experiments.

Materials and Equipment
Batefenterol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Chemical fume hood
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Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Step-by-Step Procedure
Calculation: Determine the required mass of Batefenterol and volume of DMSO. To prepare

a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 740.2 g/mol × (1 mg / 1000 µg) × (1 L /

1000 mL)

Example for 1 mL of 10 mM stock: Mass = 1 mL × 10 mmol/L × 740.2 mg/mmol × (1 L /

1000 mL) = 7.402 mg

Weighing: Under a chemical fume hood, carefully weigh the calculated amount of

Batefenterol powder using an analytical balance.

Dissolution: Add the weighed Batefenterol powder to a sterile vial. Using a calibrated

pipette, add the calculated volume of anhydrous DMSO.

For the example above, add 1 mL of anhydrous DMSO to 7.402 mg of Batefenterol.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can

be applied. Ensure the solution is clear and free of any visible particulates before

proceeding.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed tubes. Store the aliquots at -20°C for long-term stability. Batefenterol is stable for at

least 4 years when stored properly at -20°C.
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Protocol: Preparation of Working Solutions for Cell
Culture
Working solutions are prepared by diluting the high-concentration stock solution into a

complete cell culture medium.

Procedure
Thaw Stock Solution: Remove one aliquot of the 10 mM Batefenterol stock solution from the

-20°C freezer and allow it to thaw completely at room temperature. Vortex briefly to ensure

homogeneity.

Dilution: Perform serial dilutions in pre-warmed (37°C) complete cell culture medium to

achieve the desired final concentrations for your experiment.

Crucial Note: The final concentration of DMSO in the cell culture medium should be kept to

a minimum, typically below 0.1%, to prevent solvent-induced cytotoxicity or other off-target

effects.

Mixing: When adding the DMSO stock to the aqueous culture medium, add the stock

solution dropwise while gently swirling the medium. This helps prevent the compound from

precipitating out of the solution.

Application: Add the final working solutions to your cell cultures immediately after

preparation.

Example Dilution Calculation
To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = (10 × 1000) / 10,000 = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. The final DMSO

concentration will be 0.1%.
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Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing and using

Batefenterol and its dual-action signaling pathway.
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Caption: Experimental workflow for Batefenterol solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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